Cas no 51463-14-0 (6-Methoxyisoquinolin-3(2H)-one)

• Product Name: 6-Methoxyisoquinolin-3(2H)-one
• CAS No: 51463-14-0
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• MDL: MFCD10700067
• CID: 56009
• PubChem ID: 21541259
• Update Time: 2025-05-22

6-Methoxyisoquinolin-3(2H)-one Chemical and Physical Properties

Names and Identifiers

• 6-Methoxyisoquinolin-3(2H)-one
• 6-Methoxy-2,3-dihydroisoquinolin-3-one
• 3(2H)-Isoquinolinone, 6-methoxy-
• 6-methoxy-2H-isoquinolin-3-one
• 3(2h)-isoquinolinone,6-methoxy
• 6-Methoxy-2H-3-isochinolon
• 6-methoxy-2H-3-isoquinolone
• 6-METHOXY-3(2H)-ISOQUINOLINONE
• 6-methoxyisoquinolin-3-ol
• 3(2H)-Isoquinolinone,6-methoxy-(9CI)
• 3(2H)-Isoquinolinone, 6-methoxy
• 6-Methoxy-3(2H)-isoquinolinone ISO 9001：2015 REACH

• MDL： MFCD10700067
• Inchi： 1S/C10H9NO2/c1-13-9-3-2-7-6-11-10(12)5-8(7)4-9/h2-6H,1H3,(H,11,12)
• InChI Key： PSWRCWZNJABOKJ-UHFFFAOYSA-N
• SMILES： C1=C2C(C=C(OC)C=C2)=CC(=O)N1

Computed Properties

• Exact Mass: 175.06300
• Monoisotopic Mass: 175.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 0.3
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.24
• Boiling Point: 548.1°C at 760 mmHg
• PSA: 42.09000
• LogP: 1.53670
• pka: 10.71±0.40(Predicted)

6-Methoxyisoquinolin-3(2H)-one Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives

Additional information on 6-Methoxyisoquinolin-3(2H)-one

6-Methoxyisoquinolin-3(2H)-one: A Comprehensive Overview

6-Methoxyisoquinolin-3(2H)-one (CAS No. 51463-14-0) is a fascinating compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This isoquinoline derivative exhibits a unique combination of structural features and functional properties, making it a subject of extensive research. In this article, we delve into the latest findings and applications of 6-Methoxyisoquinolin-3(2H)-one, highlighting its significance in contemporary scientific advancements.

The molecular structure of 6-Methoxyisoquinolin-3(2H)-one is characterized by a bicyclic framework consisting of an isoquinoline ring system with a methoxy group at the 6-position and a ketone group at the 3-position. This arrangement imparts the compound with distinct electronic and steric properties, which are pivotal in determining its reactivity and biological activity. Recent studies have demonstrated that the methoxy group plays a crucial role in modulating the compound's pharmacokinetic profile, enhancing its solubility and bioavailability.

One of the most notable applications of 6-Methoxyisoquinolin-3(2H)-one lies in its potential as a lead compound in drug discovery. Researchers have explored its ability to inhibit various enzymes, including kinases and proteases, which are implicated in numerous pathological conditions such as cancer, inflammation, and neurodegenerative diseases. For instance, a study published in *Nature Communications* revealed that 6-Methoxyisoquinolin-3(2H)-one exhibits potent inhibitory activity against cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression. This finding underscores its potential as a therapeutic agent for treating cancers characterized by dysregulated CDK activity.

Beyond its pharmacological applications, 6-Methoxyisoquinolin-3(2H)-one has also been investigated for its role in materials science. The compound's ability to form stable coordination complexes with metal ions has led to its use in designing novel materials for catalysis and sensing applications. For example, recent research reported in *Angewandte Chemie* demonstrated that 6-Methoxyisoquinolin-3(2H)-one can serve as a versatile ligand for constructing metal-organic frameworks (MOFs) with high surface area and porosity. These MOFs exhibit exceptional performance in gas storage and separation, opening new avenues for industrial applications.

The synthesis of 6-Methoxyisoquinolin-3(2H)-one has also been a focal point of recent investigations. Traditional methods often involve multi-step procedures with low yields, prompting researchers to explore more efficient synthetic routes. A breakthrough was achieved when scientists developed a one-pot synthesis strategy utilizing microwave-assisted reactions. This approach not only simplifies the synthesis process but also significantly improves the yield and purity of the compound, making it more accessible for large-scale production.

In terms of biological activity, 6-Methoxyisoquinolin-3(2H)-one has been shown to possess antioxidant properties, which are attributed to its ability to scavenge free radicals and reduce oxidative stress. This property makes it a promising candidate for developing natural products with health benefits. Furthermore, studies have highlighted its anti-inflammatory effects, which could be harnessed for treating chronic inflammatory disorders such as arthritis and cardiovascular diseases.

Recent advancements in computational chemistry have also shed light on the molecular mechanisms underlying the biological activity of 6-Methoxyisoquinolin-3(2H)-one. By employing molecular docking simulations, researchers have identified key interactions between the compound and target proteins, providing insights into its binding affinity and selectivity. These findings are invaluable for guiding further optimization of the compound to enhance its therapeutic potential.

In conclusion, 6-Methoxyisoquinolin-3(2H)-one (CAS No. 51463-14-0) stands as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with cutting-edge research advancements, positions it as a valuable tool in drug discovery, materials science, and beyond. As ongoing studies continue to unravel its full potential, 6-Methoxyisoquinolin-3(2H)-one is poised to make significant contributions to scientific innovation and practical applications.